Cas no 2404-87-7 (3-Phenylthiophene)
3-Phenylthiophene structure
Product Name:3-Phenylthiophene
CAS No:2404-87-7
MF:C10H8S
MW:160.235521316528
MDL:MFCD00114997
CID:42904
PubChem ID:87575231
Update Time:2025-04-18
3-Phenylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylthiophene
- Phenylthiophene
- 3-(1-naphthyl)thiophene
- 3-benzylothiofuran
- 3-phenyl-thiophene
- 3-Phenylthiophene1000µg
- 3-thienylbenzene
- benzothiophene
- Thiophene,3-phenyl
- Thiophene, 3-phenyl-
- ZDQZVKVIYAPRON-UHFFFAOYSA-N
- NSC229334
- BIDD:GT0455
- ZDQZVKVIYAPRON-UHFFFAOYSA-
- BDBM12366
- SBB087462
- FCH1114735
- VT20255
- ZB015446
- 2404-87-7
- T72133
- CS-0196398
- 3-Phenylthiophene, 95%
- PD119595
- AI-942/25034734
- FT-0616355
- SCHEMBL149952
- NSC 229334
- AMY22851
- MFCD00114997
- NSC-229334
- AS-56884
- P1126
- A817061
- DTXSID90178787
- EINECS 219-297-5
- AC-4933
- UNII-HFB27SS2KM
- HFB27SS2KM
- InChI=1/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
- NS00027546
- AKOS005067499
- 95831-29-1
- CHEMBL386250
- NORNICOTINE,DL-(RG)
- DB-046332
- DTXCID50101278
- 3-Phenylthiophene
-
- MDL： MFCD00114997
- Inchi： 1S/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
- InChI Key： ZDQZVKVIYAPRON-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 160.03500
- Monoisotopic Mass: 160.034671
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 28.2
Experimental Properties
- Color/Form: Colorless solid
- Density: 1.111
- Melting Point: 90.0 to 93.0 deg-C
- Boiling Point: 256°C(lit.)
- Flash Point: 65.5 °C
- Refractive Index: 1.598
- PSA: 28.24000
- LogP: 3.41510
- Solubility: Soluble in ethanol \ ether \ ethyl acetate and other organic solvents
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
3-Phenylthiophene Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303+H313+H110
- Storage Condition：2-8°C
3-Phenylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201453-1g |
3-phenylthiophene |
2404-87-7 | >95.0%(GC) | 1g |
￡110.00 | 2022-03-01 | |
| Fluorochem | 201453-5g |
3-phenylthiophene |
2404-87-7 | >95.0%(GC) | 5g |
￡318.00 | 2022-03-01 | |
| Chemenu | CM199473-5g |
3-Phenylthiophene |
2404-87-7 | 95% | 5g |
$286 | 2021-08-05 | |
| TRC | P320985-50mg |
3-Phenylthiophene |
2404-87-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P320985-100mg |
3-Phenylthiophene |
2404-87-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P320985-500mg |
3-Phenylthiophene |
2404-87-7 | 500mg |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1126-5g |
3-Phenylthiophene |
2404-87-7 | 95.0%(GC) | 5g |
￥3795.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1126-1g |
3-Phenylthiophene |
2404-87-7 | 95.0%(GC) | 1g |
￥1090.0 | 2022-06-10 | |
| Chemenu | CM199473-5g |
3-Phenylthiophene |
2404-87-7 | 95% | 5g |
$286 | 2024-07-28 | |
| abcr | AB140849-1 g |
3-Phenylthiophene, 95%; . |
2404-87-7 | 95% | 1 g |
€167.50 | 2023-07-20 |
3-Phenylthiophene Related Literature
-
1. Electrochemical preparation of highly anode-active poly(3-phenylthiophene)Masa-Aki Sato,Susumu Tanaka,Kyoji Kaeriyama J. Chem. Soc. Chem. Commun. 1987 1725
-
2. Synthesis, characterization, and electrogenerated chemiluminescence of phenyl-substituted, phenyl-annulated, and spirofluorenyl-bridged oligothiophenesUllrich Mitschke,Peter B?uerle J. Chem. Soc. Perkin Trans. 1 2001 740
-
Mingxiao Sun,Puxing Kuang,Leiqiang Qin,Cheng Gu,Zengqi Xie,Yuguang Ma Chem. Commun. 2017 53 9602
-
Yajun Zhang,Zhengkui Zhang,Changren Liu,Weizhi Chen,Cheng Li,Wei Wu,Xiqun Jiang Polym. Chem. 2017 8 1672
-
5. Electrocyclic aromatic substitution by the diazo group. Part 5. The reactions of α-(2-arylthienyl)diazoalkanesDavid P. Munro,John T. Sharp J. Chem. Soc. Perkin Trans. 1 1984 571
2404-87-7 (3-Phenylthiophene) Related Products
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